Cas no 1803744-71-9 (3-(3-Bromo-4-(trifluoromethyl)phenyl)propanenitrile)

• Product Name: 3-(3-Bromo-4-(trifluoromethyl)phenyl)propanenitrile
• CAS No: 1803744-71-9
• MF: C₁₀H₇BrF₃N
• MW: 278.068492174149
• CID: 4792300
• Update Time: 2023-08-17

3-(3-Bromo-4-(trifluoromethyl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-(trifluoromethyl)phenyl)propanenitrile

• Inchi： 1S/C10H7BrF3N/c11-9-6-7(2-1-5-15)3-4-8(9)10(12,13)14/h3-4,6H,1-2H2
• InChI Key： SKLRCEXVQNMWHX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(F)(F)F)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8